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Compound of Interest

Compound Name: 2-Bromopropionic acid
CAS No.: 10327-08-9
Cat. No.: B075929
Get Quote
. J

Core Directive & Hazard Profile

Warning: 2-Bromopropionic acid (2-BPA) presents a dual hazard:
« Corrosive: It causes immediate, severe skin burns and eye damage (pKa ~2.9).[1][2]

o Alkylating Agent: As an ngcontent-ng-c3932382896=""_nghost-ng-c706637299=""
class="inline ng-star-inserted">

-halo acid, it acts as an alkylating agent, posing potential mutagenic risks.[2]
Crucial Distinction:

+ Neutralization (adjusting pH to 7) removes the corrosive hazard but does not destroy the
alkylating hazard.[2] The resulting salt (sodium 2-bromopropionate) is still a halogenated
organic compound.[2]

o Destruction (breaking the C-Br bond) requires high-temperature hydrolysis or incineration.
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Standard Protocol: In most research environments, your goal is Stabilization for Pickup.[1] You
neutralize the acid to make it safe for storage and transport, then hand it over to Environmental
Health & Safety (EHS) for incineration. Do not dispose of this down the drain.

Emergency Troubleshooting: Spill Response

Use this module if you have an active spill.

Q: I just spilled 2-BPA on the bench/floor. What is the
immediate protocol?

A: Do not wipe it up with paper towels immediately; this spreads the corrosive liquid.[2] Follow
the "Absorb-Neutralize-Collect" method.

 |solate: Evacuate the immediate area. Ensure you are wearing double nitrile gloves, a lab
coat, and safety goggles.[1]

o Contain: Ring the spill with an inert absorbent (vermiculite, dry sand, or commercial acid spill
pads) to prevent spreading.[1][2]

o Neutralize (The Acid):
o Slowly sprinkle Sodium Carbonate (

) or Sodium Bicarbonate (
) over the spill.[2]

o Note: This will bubble vigorously (
release).[2] Continue adding until bubbling ceases.

e Collect: Scoop the resulting slurry into a plastic container (HDPE or PP). Label as
"Hazardous Waste: 2-Bromopropionic Acid Debris."[2]

e Clean: Wash the surface with water and soap.[2]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://www.benchchem.com/product/b075929/docs?utm_src=pdf-body#technical-support-center-2-bromopropionic-acid-waste-management
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Q: The spilled material has solidified.[2] How do | clean
it?
A: 2-BPA has a melting point of ~25°C (77°F). If the lab is cool, it may freeze.[2]

» Do not chip at it (creates dust/splinters).[2]

o Solution: Gently warm the spot with a heat gun (low setting) or cover with a rag soaked in
warm water to liquefy it, then proceed with the Absorb-Neutralize-Collect method above.[1]

Routine Waste Management (SOP)

Use this guide for disposing of reaction mixtures or expired stock.

Workflow: Stabilization for EHS Pickup

This protocol converts the corrosive acid into a neutral, non-volatile salt solution.[1][2]
Reagents Needed:

Ice bath

pH paper or meter[1]

10% Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (ngcontent-ng-
€3932382896=""_nghost-ng-c706637299="" class="inline ng-star-inserted">

)

Solvent (Water)[1]

Step-by-Step Protocol

e Dilution:
o Place the flask containing 2-BPA into an ice bath.[2]

o Slowly add water to dilute the acid (aim for <10% concentration). Always add acid to water
if moving the liquid, but for waste flasks, add water slowly to the flask.
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¢ Neutralization:

o Option A (Safer, Foams): Slowly add Saturated Sodium Bicarbonate.[2] Expect gas
evolution.[2]

o Option B (Faster, Exothermic): Slowly add 10% NaOH with stirring.[2] Monitor
temperature; keep below 30°C to prevent uncontrolled splashing.[2]

 Verification:
o Test pH.[2][3] Target range is pH 6-9.[2]

o Why? Acidic waste can corrode metal drums during transport.[2] Basic waste is generally
safer for halogenated organics.[2]

e Segregation:
o Transfer to a waste container labeled "Halogenated Organic Waste."[2]

o Do not mix with oxidizers (Nitric acid) or alkali metals.[2]

Visual Workflow: Stabilization Process
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Start: 2-BPA Waste
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Caption: Logical workflow for the safe neutralization and containerization of 2-Bromopropionic

acid waste.

Technical FAQs
Q: Can | pour the neutralized solution down the sink?
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A: NO. Even at pH 7, the solution contains Sodium 2-bromopropionate.[1]

e Reasoning: The C-Br bond is stable at room temperature. Pouring this down the drain
releases a halogenated organic compound into the water table, which is a violation of EPA
regulations (RCRA) and local sewer codes.

o Correct Path: It must be incinerated by a licensed hazardous waste facility.[2]
Q: Does 2-BPA hydrolyze in water?

A: Very slowly.[1]

 In pure water, the hydrolysis to lactic acid (ngcontent-ng-c3932382896=""_nghost-ng-

c706637299="" class="inline ng-star-inserted">

) and HBr is negligible at room temperature.

 In strong base (NaOH) with heat (Reflux >80°C), it will hydrolyze to Sodium Lactate and
Sodium Bromide.

» Advisory: Do not attempt to hydrolyze it yourself to "detoxify" it unless you have a validated
protocol.[2] The risk of boiling over or incomplete reaction outweighs the benefit.[2] Let the
incinerator handle the destruction.

Q: What is the EPA Waste Code?

A:
e DO002: Corrosive (Primary characteristic).[2][4]
e DO0O01: Ignitable (Only if mixed with flammable solvents like acetone/ethanol).[2]

e UN Number: UN 3261 (Corrosive solid, acidic, organic, n.o.s.).[1][5]

Data Summary: Physical & Chemical Properties
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Property Value Relevance to Disposal

May solidify in cool labs;

Melting Point 25.7°C (78°F) ] )
requires warming to transfer.
- ) Low volatility, but vapors are
Boiling Point 203°C o
irritating.[1][2]
Stronger acid than propionic
pKa ~2.97 acid; requires significant base
to neutralize.[2]
Water Solubility Miscible Easily diluted for cleanup.[2]
) Heavier than water; sinks in
Density 1.70 g/mL )
aqueous spills.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: 2-Bromopropionic Acid
Waste Management]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075929/docs#technical-support-center-2-
bromopropionic-acid-waste-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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